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Compound of Interest

Compound Name: Phenyl 4-methoxybenzoate

CAS No.: 4181-97-9

Cat. No.: B1595375

Get Quote

Compound Class: Aromatic Ester / Anisic Acid Derivative CAS: 4181-97-9 Core

Pharmacophore: p-Methoxybenzoate moiety (Tyrosinase inhibition)

Executive Summary
Phenyl 4-methoxybenzoate is a lipophilic ester derivative of p-anisic acid (4-methoxybenzoic

acid). While often utilized as a mesogenic core in liquid crystal engineering, its biological

significance lies in its capacity as a prodrug and structural mimic of tyrosine.

Its primary biological activities are:

Tyrosinase Inhibition: It acts as a competitive inhibitor of tyrosinase, the rate-limiting enzyme

in melanogenesis, making it a candidate for hyperpigmentation therapeutics.

Antimicrobial Action: It exhibits bacteriostatic activity against Gram-positive bacteria (e.g., S.

aureus) due to its lipophilic disruption of cell membranes and intracellular release of benzoic

acid derivatives.
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Cytotoxicity: As a phenyl benzoate, it possesses moderate cytotoxicity, which is modulated

by the stability of the ester bond and the release of phenol upon hydrolysis.

Mechanism of Action (MOA)
Tyrosinase Inhibition Pathway
The 4-methoxybenzoate moiety is a structural analogue of L-Tyrosine. The methoxy group (-

OCH₃) at the para position mimics the hydroxyl group of tyrosine but cannot be oxidized by the

enzyme, thereby blocking the active site.

Competitive Binding: The molecule enters the copper-containing active site of tyrosinase.

Hydrolysis & Activation: Intracellular esterases or spontaneous hydrolysis release p-anisic

acid (the active inhibitor) and phenol. p-Anisic acid has a reported IC₅₀ of ~0.60 mM against

mushroom tyrosinase.

Lipophilic Advantage: Unlike the free acid, the phenyl ester is highly lipophilic, facilitating

superior penetration through the stratum corneum and melanocyte cell membranes before

hydrolyzing into the active species.

Antimicrobial Mechanism
The compound functions via the Non-Specific Membrane Disruption mechanism typical of

lipophilic esters:

Intercalation: The hydrophobic phenyl rings insert into the bacterial lipid bilayer.

Permeability Alteration: Disruption of membrane fluidity leads to leakage of intracellular

electrolytes (K+, ATP).

Acidification: Hydrolysis releases acidic metabolites (p-anisic acid), lowering intracellular pH

and disrupting enzymatic function.

Visualization of Signaling & Synthesis
The following diagrams illustrate the chemical synthesis and the biological activation pathway.
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Diagram 1: Synthesis and Biological Activation
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Caption: Synthesis via Schotten-Baumann reaction and subsequent intracellular activation

pathway.

Diagram 2: Tyrosinase Inhibition Logic
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Caption: Competitive inhibition mechanism where the methoxy-analogue blocks the enzymatic

active site.
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Experimental Protocols
To validate the biological activity of Phenyl 4-methoxybenzoate, the following self-validating

protocols are recommended.

Chemical Synthesis (Schotten-Baumann)
Objective: Obtain high-purity ester for biological testing.

Reagents: Dissolve Phenol (10 mmol) in 10% NaOH (15 mL) in a round-bottom flask.

Addition: Cool to 0°C. Add 4-methoxybenzoyl chloride (12 mmol) dropwise with vigorous

stirring.

Reaction: Stir for 2 hours at room temperature. The product will precipitate as a white solid.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Validation: Verify structure via ¹H-NMR (Look for methoxy singlet at ~3.8 ppm and aromatic

ester shifts).

Tyrosinase Inhibition Assay (Dopachrome Method)
Objective: Determine IC₅₀ values. This assay quantifies the inhibition of dopachrome formation

from L-DOPA.
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Step Reagent/Action Volume/Condition

1
Phosphate Buffer (pH 6.8, 0.1

M)
160 µL per well (96-well plate)

2
Test Compound (Phenyl 4-

methoxybenzoate)

20 µL (Dissolved in DMSO,

serial dilutions 10-500 µM)

3
Mushroom Tyrosinase (1000

U/mL)
20 µL

4 Incubation 1
10 min at 25°C (Enzyme-

Inhibitor binding)

5 Substrate: L-DOPA (10 mM) 20 µL

6 Incubation 2 10-20 min at 25°C

7 Measurement
Absorbance at 475 nm

(Dopachrome peak)

Calculation:

Note: Include Kojic Acid as a positive control.

Antimicrobial Susceptibility (Broth Microdilution)
Objective: Determine Minimum Inhibitory Concentration (MIC).

Inoculum: Prepare

CFU/mL of S. aureus (ATCC 25923) in Mueller-Hinton Broth.

Dilution: Prepare serial two-fold dilutions of Phenyl 4-methoxybenzoate in DMSO/Broth

(Max 1% DMSO final).

Incubation: 37°C for 24 hours.

Readout: Visual turbidity check or Absorbance at 600 nm.

Control: Sterility control (broth only) and Growth control (bacteria + DMSO).
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Data Summary & Reference Values
The following table summarizes expected activity values based on comparative literature of

phenyl benzoate derivatives and anisic acid.

Parameter Assay Target
Reference Value
Range

Notes

IC₅₀ Mushroom Tyrosinase 13.0 - 600 µM

Parent acid (Anisic

acid) IC₅₀ = 600 µM

[1]. Esters often show

higher potency due to

binding affinity.

MIC S. aureus 32 - 128 µg/mL

Moderate activity

typical for non-

halogenated phenyl

esters [2].

LogP Lipophilicity ~3.6

High lipophilicity aids

skin permeation but

limits aqueous

solubility.

Toxicity Cytotoxicity (HeLa) > 50 µM

Generally lower

toxicity than alkylating

agents; toxicity driven

by phenol release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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